Cas no 1210374-77-8 (3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide)

• Product Name: 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide
• CAS No: 1210374-77-8
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5948535
• PubChem ID: 45561119
• Update Time: 2025-05-20

3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide
• 3-(dimethylamino)-N-[(4-phenyloxan-4-yl)methyl]benzamide
• AKOS024520758
• VU0522407-1
• 1210374-77-8
• 3-(dimethylamino)-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)benzamide
• F5831-9289

• Inchi： 1S/C21H26N2O2/c1-23(2)19-10-6-7-17(15-19)20(24)22-16-21(11-13-25-14-12-21)18-8-4-3-5-9-18/h3-10,15H,11-14,16H2,1-2H3,(H,22,24)
• InChI Key： IGVQDCNRXUMEJE-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2)CCOCC1)(=O)C1=CC=CC(N(C)C)=C1

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide

Recent Advances in the Study of 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide (CAS: 1210374-77-8)

The compound 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide (CAS: 1210374-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide as a modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes such as PI3K and mTOR, which are critical in cancer cell proliferation and survival. The compound's unique structural features, including the dimethylamino and phenyloxane moieties, contribute to its binding affinity and selectivity.

In addition to its anticancer properties, preliminary research has explored its potential in neurodegenerative diseases. A study in ACS Chemical Neuroscience (2024) reported that 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide exhibits neuroprotective effects by reducing oxidative stress and amyloid-beta aggregation in neuronal cell models. These findings suggest a dual therapeutic potential, although further in vivo studies are required to validate these effects.

The synthesis of 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide has also been optimized in recent years. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthetic route that minimizes byproducts and improves purity. This advancement is crucial for future large-scale production and clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic index. Additionally, its safety profile in long-term use is yet to be fully elucidated.

In conclusion, 3-(dimethylamino)-N-(4-phenyloxan-4-yl)methylbenzamide represents a promising candidate for multiple therapeutic areas. Ongoing research is expected to refine its applications and address current limitations, paving the way for potential clinical translation.